Cas no 54413-84-2 (Methyl 2-iodo-4-methoxybenzoate)

Methyl 2-iodo-4-methoxybenzoate is a substituted benzoate ester featuring both iodo and methoxy functional groups, making it a versatile intermediate in organic synthesis. The iodine substituent at the 2-position enhances its reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, while the 4-methoxy group contributes to electron-donating effects, influencing regioselectivity in further transformations. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex aromatic frameworks. Its crystalline solid form and well-defined structure ensure consistent performance in synthetic applications. Proper handling under inert conditions is recommended due to potential sensitivity to light and moisture.

Methyl 2-iodo-4-methoxybenzoate structure

54413-84-2 structure

Product Name:Methyl 2-iodo-4-methoxybenzoate

CAS No:54413-84-2

MF:C₉H₉IO₃

MW:292.070435285568

CID:2168000

Update Time:2025-10-12

Methyl 2-iodo-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-iodo-4-methoxybenzoate
- 2-Iodo-4-methoxy-benzoic acid methyl ester
- Inchi： 1S/C9H9IO3/c1-12-6-3-4-7(8(10)5-6)9(11)13-2/h3-5H,1-2H3
- InChI Key： VCRNSLCBMOIYEN-UHFFFAOYSA-N
- SMILES： IC1C=C(C=CC=1C(=O)OC)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3

Methyl 2-iodo-4-methoxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M263208-50mg	Methyl 2-Iodo-4-methoxybenzoate	54413-84-2		50mg	$ 50.00	2022-06-04
TRC	M263208-100mg	Methyl 2-Iodo-4-methoxybenzoate	54413-84-2		100mg	$ 70.00	2022-06-04
TRC	M263208-500mg	Methyl 2-Iodo-4-methoxybenzoate	54413-84-2		500mg	$ 275.00	2022-06-04
Alichem	A019094174-10g	Methyl 2-iodo-4-methoxybenzoate	54413-84-2	95%	10g	$603.00	2023-09-01
Alichem	A019094174-25g	Methyl 2-iodo-4-methoxybenzoate	54413-84-2	95%	25g	$1278.36	2023-09-01
Alichem	A019094174-100g	Methyl 2-iodo-4-methoxybenzoate	54413-84-2	95%	100g	$2706.80	2023-09-01
Chemenu	CM361281-250mg	Methyl 2-iodo-4-methoxybenzoate	54413-84-2	95%+	250mg	$54	2022-06-11
Chemenu	CM361281-1g	Methyl 2-iodo-4-methoxybenzoate	54413-84-2	95%+	1g	$159	2022-06-11
Chemenu	CM361281-5g	Methyl 2-iodo-4-methoxybenzoate	54413-84-2	95%+	5g	$498	2022-06-11
Apollo Scientific	OR450032-1g	Methyl 2-iodo-4-methoxybenzoate	54413-84-2	97%	1g	£38.00	2025-02-20